N-[1-methyl-3-(4-methylphenyl)-4-oxoquinolin-2-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[1-methyl-3-(4-methylphenyl)-4-oxoquinolin-2-yl]acetamide, also known as MQA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. MQA is a quinoline derivative that has been synthesized through a series of chemical reactions, and it exhibits unique biochemical and physiological effects that make it an attractive candidate for further investigation.
Scientific Research Applications
- Synthesis : Researchers have developed continuous flow microreactor systems to synthesize compound 1. By selectively acylating 4-methylbenzene-1,3-diamine (compound 2) with benzoic anhydride, they obtained compound 1. The process involves addressing the challenge of parallel and serial by-products due to the different chemical environments of the two amine groups in compound 2 .
- Kinetics Study : Through kinetic modeling, researchers determined reaction rate constants, activation energies, and pre-exponential factors. This allowed them to optimize reaction conditions, achieving an impressive 85.7% yield of compound 1 within just 10 minutes in the microreactor system .
- Evaluation : Researchers have assessed the in vitro antiproliferative activities of synthesized compounds containing the N-[1-methyl-3-(4-methylphenyl)-4-oxoquinolin-2-yl]acetamide core. Some of these compounds demonstrated effective activities against HeLa, MCF-7, and HT-29 cancer cell lines .
- Compound 21 : N-(4-acetyl-5-(4-hydroxyphenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl)-acetamide (compound 21) exhibited significant inhibition of growth in the SK-MEL-2 cell line, with an IC50 value of 4.27 µg/mL .
Medicinal Chemistry and Drug Development
Antiproliferative Activities
Cytotoxic Properties
Analgesic Activity
properties
IUPAC Name |
N-[1-methyl-3-(4-methylphenyl)-4-oxoquinolin-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2/c1-12-8-10-14(11-9-12)17-18(23)15-6-4-5-7-16(15)21(3)19(17)20-13(2)22/h4-11H,1-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNQFTIPKMJWERI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C(N(C3=CC=CC=C3C2=O)C)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-methyl-3-(4-methylphenyl)-4-oxo-1,4-dihydroquinolin-2-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.